5-(4-Butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one

Specification

• CAS No.: 617695-50-8
• Molecular Formula: C30H33NO7
• Molecular Weight: 519.6 g/mol
• IUPAC Name: (4E)-5-(4-butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-4-[hydroxy-(4-propoxyphenyl)methylidene]pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C30H33NO7/c1-4-6-16-38-24-14-11-21(18-25(24)35-3)27-26(28(32)20-9-12-22(13-10-20)36-15-5-2)29(33)30(34)31(27)19-23-8-7-17-37-23/h7-14,17-18,27,32H,4-6,15-16,19H2,1-3H3/b28-26+
• Standard InChI Key: XJWJNJINJWHMPX-BYCLXTJYSA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)OCCC)\O)/C(=O)C(=O)N2CC4=CC=CO4)OC
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCCC)O)C(=O)C(=O)N2CC4=CC=CO4)OC

Introduction

5-(4-Butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one is a complex organic compound belonging to the class of pyrrolones. Pyrrolones are heterocyclic compounds characterized by a five-membered ring containing nitrogen and are known for their diverse biological activities, including potential therapeutic applications such as anti-inflammatory and analgesic effects.

Synthesis of 5-(4-Butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one

The synthesis of this compound typically involves multi-step organic reactions. While specific synthetic routes for this compound are not detailed in available literature, common methods for synthesizing similar compounds include precise control over reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Analytical techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are often employed to monitor the progress of the reactions and confirm the structure of intermediates and final products.

Comparison with Similar Compounds

Similar compounds, such as 5-(4-butoxy-3-methoxyphenyl)-4-(4-fluorobenzoyl)-1-[(furan-2-yl)methyl]-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one, have been studied for their structural and biological properties. These compounds often exhibit complex structures with multiple functional groups, contributing to their potential biological activities.

Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Structural Features
5-(4-Butoxy-3-methoxyphenyl)-1-(furan-2-ylmethyl)-3-hydroxy-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one	C30H33NO7	Approximately 519.6	Multiple aromatic rings, pyrrolone structure
5-(4-butoxy-3-methoxyphenyl)-4-(4-fluorobenzoyl)-1-[(furan-2-yl)methyl]-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one	C27H26FNO6	479.5	Fluorobenzoyl group, pyrrolone structure